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Compound of Interest

Compound Name: Anticonvulsant agent 7

Cat. No.: B15560905

The term "Compound 19" is not a unique identifier for a single chemical entity, but rather a
designation used for various distinct substances across different research contexts. This
ambiguity makes it impossible to provide a singular IUPAC name and CAS number without
further clarification. Below is a summary of several different molecules and entities referred to
as "Compound 19" in scientific literature and databases.

Identified "Compound 19" Entities

Several distinct chemical compounds have been labeled as "Compound 19" in various
publications and databases. The following table summarizes the available information for some
of the most clearly identified examples.
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Context/Class IUPAC Name CAS Number

2-(2-chlorophenyl)-7-
) o (isoquinolin-4-yl)-5,7-
Coronavirus Mpro Inhibitor ) ) 2757286-41-0
diazaspiro[3.4]octane-6,8-

dione

Solifenacin Related Compound  Not Available 1427376-05-3

(8S,9S,10S,13S,14S,17S)-17-
hydroxy-13-methyl-3-oxo-

19-Oxotestosterone 1,2,6,7,8,9,11,12,14,15,16,17- 4075-13-2[1]
dodecahydrocyclopenta[a]phe

nanthrene-10-carbaldehyde

Detailed Overviews of Specific "Compound 19"

Variants
Coronavirus Mpro Inhibitor

A notable substance referred to as "compound 19" is a synthetic organic molecule identified as
a noncovalent inhibitor of the coronavirus main protease (Mpro).[2] This discovery was the
result of a virtual screening campaign and subsequent crystallographic screening.[2]

IUPAC Name: 2-(2-chlorophenyl)-7-(isoquinolin-4-yl)-5,7-diazaspiro[3.4]octane-6,8-dione[2]
CAS Number: 2757286-41-0[2]

Due to the specificity of this compound in a highly relevant area of research, it is a significant
candidate for what a researcher might be looking for when referencing "Compound 19".

Phakellistatin 19

In the field of natural products, "Phakellistatin 19" is a cyclic peptide that has been synthesized
and studied for its potential antitumor activities.[3] The biological activity of such complex
peptides is often correlated with their specific conformations.[3]

C-19 Analogs of Andrographolide
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Research into cancer therapeutics has explored C-19 analogs of andrographolide, a natural
product. These compounds have shown antiproliferative activity and are being investigated for
their potential to modulate signaling pathways such as Wnt/B-catenin.[4]

C19-Diterpenoid Alkaloids

This is a broad class of natural products with diverse and complex structures.[5][6] These
compounds are known for a wide range of biological activities, including anti-inflammatory and
analgesic effects.[6] The designation "C19" in this context refers to the number of carbon atoms
in the diterpenoid core skeleton.

Solifenacin Related Compound 19

In the context of pharmaceutical impurities and related substances, "Solifenacin Related
Compound 19" is identified by the CAS number 1427376-05-3.[7] Solifenacin is a medication
used to treat overactive bladder.

19-Oxotestosterone

This is an androstanoid, a type of steroid, and is a metabolite of testosterone.[1]

IUPAC Name: (8S,9S,10S,13S,14S,17S)-17-hydroxy-13-methyl-3-oxo-
1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopentala]phenanthrene-10-carbaldehyde[1]
CAS Number: 4075-13-2[1]

"Compound 19" - A Soviet Bioweapons Facility

It is also important to note a non-chemical reference to "Compound 19". This was the
designation for a Soviet military facility in Sverdlovsk (now Yekaterinburg) involved in the
production of anthrax as a biological weapon.[8][9][10] An accidental release of anthrax spores
from this facility in 1979 led to a deadly outbreak.[8][9]

Conclusion

The designation "Compound 19" is ambiguous and refers to multiple, unrelated chemical and
biological entities. To provide a detailed technical guide with experimental protocols,
quantitative data, and signaling pathway diagrams as requested, the specific "Compound 19" of
interest must be identified. Researchers and professionals seeking information should specify

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40043819/
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra02226f
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra02226f
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra02226f
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33380249.htm
https://pubchem.ncbi.nlm.nih.gov/compound/19-Oxotestosterone
https://pubchem.ncbi.nlm.nih.gov/compound/19-Oxotestosterone
https://pubchem.ncbi.nlm.nih.gov/compound/19-Oxotestosterone
https://www.19fortyfive.com/2022/03/russia-released-a-deadly-anthrax-strain-back-in-the-1970s/
https://www.0-1979.com/index.php/compound-0-19/
https://nsarchive2.gwu.edu/NSAEBB/NSAEBB61/
https://www.19fortyfive.com/2022/03/russia-released-a-deadly-anthrax-strain-back-in-the-1970s/
https://www.0-1979.com/index.php/compound-0-19/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the context (e.g., virology, natural products, pharmacology) or provide a unique identifier such
as a CAS number or a more specific chemical name to obtain accurate and relevant data.
Without this clarification, a comprehensive and accurate technical whitepaper cannot be
developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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